Cas no 91163-48-3 (4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid)
91163-48-3 structure
Product Name:4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid
CAS No:91163-48-3
MF:C18H24O3
MW:288.381365776062
CID:1961586
PubChem ID:185077
Update Time:2025-04-21
4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid
- 4-methoxy-3,5-bis(3-methylbut-2-enyl)benzoic acid
- SCHEMBL3934429
- 91163-48-3
- DTXSID30238430
- 4-Methoxy-3,5-diprenylbenzoesaure
- DTXCID50160921
-
- Inchi: 1S/C18H24O3/c1-12(2)6-8-14-10-16(18(19)20)11-15(17(14)21-5)9-7-13(3)4/h6-7,10-11H,8-9H2,1-5H3,(H,19,20)
- InChI Key: FCYRTWGJYYORNA-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C(=O)O)=CC=1C/C=C(\C)/C)C/C=C(\C)/C
Computed Properties
- Exact Mass: 288.173
- Monoisotopic Mass: 288.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.039
- Boiling Point: 407.3°C at 760 mmHg
- Flash Point: 139.1°C
- Refractive Index: 1.536
4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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